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Compound of Interest

Compound Name: 3,4,5-Trifluorobenzoic acid

Cat. No.: B123155 Get Quote

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 3,4,5-Trifluorobenzoic acid. Adherence to these procedures is

essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification
3,4,5-Trifluorobenzoic acid is a combustible solid that can cause significant irritation upon

contact or inhalation. The primary hazards are associated with its effects on the skin, eyes, and

respiratory system.[1][2]

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[2][3]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[2][3]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[2][3]

Signal Word - Warning

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure when handling 3,4,5-Trifluorobenzoic acid.

The required equipment acts as a primary barrier against chemical splashes, dust inhalation,
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and skin contact.[4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[5] Always

inspect gloves for integrity before use.

Eye and Face Protection: Tightly fitting safety goggles are required.[6] For procedures with a

higher risk of splashing, a face shield should be worn in addition to goggles.[4][5]

Respiratory Protection: For handling powders, a dust mask (e.g., N95 type) is recommended

to prevent inhalation.[7] In cases of exceeding exposure limits or experiencing irritation, a

full-face respirator with an appropriate cartridge should be used.[5][6]

Body Protection: A flame-resistant lab coat or a chemical-resistant apron is necessary to

protect against spills.[4] Ensure clothing provides full body coverage.[3] Closed-toe shoes

are required at all times.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial for safety. All work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[3] Eyewash

stations and safety showers must be readily accessible.[3][8]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that all

required PPE is available and in good condition. Locate the nearest emergency eyewash

station and safety shower.[3]

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize dust inhalation. Use a spatula for transferring the solid material. Avoid

creating dust clouds.

In Use: When using 3,4,5-Trifluorobenzoic acid in reactions, keep containers closed when

not in use. Avoid contact with incompatible materials such as strong oxidizing agents, strong

acids, strong bases, and strong reducing agents.[3]
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Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[1][3] Clean all equipment used during the procedure.

Storage Plan
Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly closed to prevent moisture absorption and contamination.[3][6]

Store locked up and away from incompatible materials.[3][6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
If Inhaled: Move the individual to fresh air. If breathing is difficult or irritation persists, seek

immediate medical attention.[1][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

while removing all contaminated clothing and shoes.[3] If skin irritation occurs, get medical

advice.[1]

In Case of Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15

minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do so.

Continue rinsing. If eye irritation persists, seek medical attention.[3]

If Swallowed: Clean the mouth with water and seek medical attention.[3]

Spill Response Plan
Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep or shovel the material into a suitable, labeled

container for disposal. Avoid generating dust.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://aplng.com.au/wp-content/uploads/2021/06/345-Trifluorobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-hydroxy-2-4-5-trifluorobenzoic-acid-pd180930103121.html
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-hydroxy-2-4-5-trifluorobenzoic-acid-pd180930103121.html
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-hydroxy-2-4-5-trifluorobenzoic-acid-pd180930103121.html
https://aplng.com.au/wp-content/uploads/2021/06/345-Trifluorobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aplng.com.au/wp-content/uploads/2021/06/345-Trifluorobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL18939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean: Clean the spill area thoroughly with soap and water. Collect all cleaning materials as

hazardous waste.[9]

Report: Report the incident to the appropriate safety officer.

Disposal Plan
3,4,5-Trifluorobenzoic acid and any contaminated materials must be treated as hazardous

waste.[9]

Waste Collection: Collect all waste, including unused product and contaminated disposables

(e.g., gloves, paper towels), in a designated, clearly labeled, and sealed hazardous waste

container.[9]

Labeling: Ensure the waste container is labeled with "Hazardous Waste" and clearly

identifies the contents.

Disposal: Dispose of the contents and the container through an approved waste disposal

plant in accordance with local, regional, and national regulations.[3][6] Do not dispose of it

down the drain.[9]

Procedural Workflow
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Caption: Workflow for safe handling of 3,4,5-Trifluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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